Cas no 1361720-59-3 (2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile)

• Product Name: 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile
• CAS No: 1361720-59-3
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912909
• Update Time: 2025-06-10

2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-10-2-1-9(7-11(10)15)12-5-8(3-4-17)6-13(16)18-12/h1-2,5-7H,3H2
• InChI Key： MEQJJDLMUBVIHZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(CC#N)C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile

Research Briefing on 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile (CAS: 1361720-59-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile (CAS: 1361720-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a dichlorophenyl and fluoropyridine scaffold, has demonstrated promising potential in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its applications in targeting specific biological pathways, with a focus on its structural versatility and pharmacological properties.

One of the most notable advancements in the study of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural motifs present in 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile provide a robust foundation for designing selective inhibitors. Recent publications highlight its utility in modulating kinase activity, with preliminary data suggesting high affinity for certain tyrosine kinases. These findings are supported by in vitro assays and molecular docking studies, which underscore the compound's potential as a scaffold for further optimization.

In addition to its kinase-related applications, this compound has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against resistant bacterial strains, particularly Gram-positive pathogens. The presence of the fluorine atom and dichlorophenyl group is believed to enhance membrane permeability and target binding, making it a candidate for addressing antibiotic resistance. Further in vivo studies are underway to validate these findings and explore its safety profile.

The synthetic pathways for 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile have also been refined in recent years. Innovations in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved yield and purity, facilitating its broader use in pharmaceutical development. Researchers have emphasized the importance of scalable and sustainable synthesis, given the compound's growing relevance in preclinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with a focus on structure-activity relationship (SAR) studies and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(3,4-Dichlorophenyl)-6-fluoropyridine-4-acetonitrile represents a versatile and pharmacologically relevant compound with applications spanning kinase inhibition and antimicrobial therapy. Its continued study holds significant promise for advancing drug discovery and addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.